1-[4-Chloro-3-(trifluoromethyl)phenyl]-3-[[3-(4-fluorophenyl)-4-oxoquinazolin-2-yl]methyl]urea
1-[4-Chloro-3-(trifluoromethyl)phenyl]-3-[[3-(4-fluorophenyl)-4-oxoquinazolin-2-yl]methyl]urea
Hedgehog (Hh) proteins, important regulators of development, bind the cell-surface protein Patched, allowing activation of Smoothened. In vertebrates, this ultimately leads to the activation of the zinc-finger transcription factors of the Gli family. Overactivation of this pathway contributes to certain cancers, including glioblastoma, for which the Gli proteins are named. Hh antagonist VIII is a cell-permeable quinazolinyl-urea compound that has been shown to inhibit Gli transcription activity with an IC50 value of 70 nM.
Brand Name:
Vulcanchem
CAS No.:
330796-24-2
VCID:
VC0024166
InChI:
InChI=1S/C23H15ClF4N4O2/c24-18-10-7-14(11-17(18)23(26,27)28)30-22(34)29-12-20-31-19-4-2-1-3-16(19)21(33)32(20)15-8-5-13(25)6-9-15/h1-11H,12H2,(H2,29,30,34)
SMILES:
C1=CC=C2C(=C1)C(=O)N(C(=N2)CNC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F)C4=CC=C(C=C4)F
Molecular Formula:
C23H15ClF4N4O2
Molecular Weight:
490.8 g/mol
1-[4-Chloro-3-(trifluoromethyl)phenyl]-3-[[3-(4-fluorophenyl)-4-oxoquinazolin-2-yl]methyl]urea
CAS No.: 330796-24-2
Reference Standards
VCID: VC0024166
Molecular Formula: C23H15ClF4N4O2
Molecular Weight: 490.8 g/mol
CAS No. | 330796-24-2 |
---|---|
Product Name | 1-[4-Chloro-3-(trifluoromethyl)phenyl]-3-[[3-(4-fluorophenyl)-4-oxoquinazolin-2-yl]methyl]urea |
Molecular Formula | C23H15ClF4N4O2 |
Molecular Weight | 490.8 g/mol |
IUPAC Name | 1-[4-chloro-3-(trifluoromethyl)phenyl]-3-[[3-(4-fluorophenyl)-4-oxoquinazolin-2-yl]methyl]urea |
Standard InChI | InChI=1S/C23H15ClF4N4O2/c24-18-10-7-14(11-17(18)23(26,27)28)30-22(34)29-12-20-31-19-4-2-1-3-16(19)21(33)32(20)15-8-5-13(25)6-9-15/h1-11H,12H2,(H2,29,30,34) |
Standard InChIKey | NYOXUHUPXGFHIB-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C(=O)N(C(=N2)CNC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F)C4=CC=C(C=C4)F |
Canonical SMILES | C1=CC=C2C(=C1)C(=O)N(C(=N2)CNC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F)C4=CC=C(C=C4)F |
Appearance | Assay:≥98%A crystalline solid |
Description | Hedgehog (Hh) proteins, important regulators of development, bind the cell-surface protein Patched, allowing activation of Smoothened. In vertebrates, this ultimately leads to the activation of the zinc-finger transcription factors of the Gli family. Overactivation of this pathway contributes to certain cancers, including glioblastoma, for which the Gli proteins are named. Hh antagonist VIII is a cell-permeable quinazolinyl-urea compound that has been shown to inhibit Gli transcription activity with an IC50 value of 70 nM. |
Synonyms | Hh Antagonist VIII |
PubChem Compound | 9913498 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume